Cas no 556-48-9 (1,4-Cyclohexanediol (Cis/Trans Mixture))

1,4-Cyclohexanediol (Cis/Trans Mixture) structure

556-48-9 structure

Product Name:1,4-Cyclohexanediol (Cis/Trans Mixture)

CAS No:556-48-9

Molecular Formula:C₆H₁₂O₂

Molecular Weight:116.15828

MDL:MFCD00001448

CID:38324

PubChem ID:24892298

1,4-Cyclohexanediol (Cis/Trans Mixture) Properties

Names and Identifiers

- Cyclohexane-1,4-diol
- Hexahydrohydroquinone
- CHDM
- Quinitol
- 1,4-Cyclohexanediol
- 1,4-Cyclohexanediol (cis- and trans- mixture)
- 1,4-Cyclohexanediol(Mixture of Cis and Trans)
- 1.4-Cyclohexanediol(cis&trans Mixture)
- 1,4-Dihydroxycyclohexane (cis- and trans- mixture)
- Quinitol (cis- and trans- mixture)
- J-700165
- PB27420
- MFCD00063612
- DTXSID20871178
- AI3-52305
- 6995-79-5
- DTXSID60883614
- NSC-5651
- SY099933
- CHEMBL3948618
- AKOS006283462
- rac-(1s,4s)-cyclohexane-1,4-diol
- EINECS 213-240-8
- CS-W005575
- NSC-5730
- SY040970
- (1s,4s)-cyclohexane-1,4-diol
- SCHEMBL28182
- SCHEMBL102859
- 1,4-Cyclohexanediol cis+trans
- SY001809
- 1,4-Cyclohexanediol, trans-
- SCHEMBL787503
- trans-1,4-Cyclohexanediol
- trans-1,4-Dihydroxycyclohexane
- cis-4-hydroxy-cyclohexanol
- 931-71-5
- Q-200861
- FT-0726556
- 1,4-Cyclohexanediol, 99%
- NSC 5730
- P10063
- EINECS 209-126-2
- MFCD00075462
- 1,4-Cyclohexanediol (Cis/Trans Mixture)
- cis-1,4-Dihydroxycyclohexane
- Quinitol,c&t
- NS00080163
- trans-Cyclohexane-1,4-diol
- 1,4-Cyclohexanediol, (Z)-
- C2319
- NSC 5651
- CS-W007850
- NS00042681
- (1r,4r)-cyclohexane-1,4-diol
- Q16912255
- AS-50386
- 556-48-9
- 1,4-cyclohexandiol
- CIS-CYCLOHEXANE-1,4-DIOL
- DTXSID60878843
- 1,4-Cyclohexanediol, cis + trans
- 1,4-Cyclohexanediol,c&t
- AKOS006282972
- FT-0606824
- AI3-06464
- 1,4-Cyclohexanediol, (E)-
- (trans)-cyclohexane-1,4-diol
- NSC5730
- NSC5651
- A830732
- C2320
- EN300-75448
- AKOS015912876
- AB02551
- 71J
- 1,4-Dihydroxycyclohexane
- STR08594
- cis-1,4-Cyclohexanediol
- CS-0049754
- MFCD00001448
- Z1178486717
- Q-201852
- SCHEMBL275681
- TD8009
- 1,4-Cyclohexanediol, cis-
- 1,4-Cyclohexanediol,mixture of cis and trans
- DB-003159
- DTXCID00818849
- DB-008704
- 1,a4-aCyclohexanediol
- 1,4-Dihydroxycyclohexane; NSC 5651; Quinitol
- DB-318939
- Cyclohexane1,4diol
- +Expand
- MDL： MFCD00001448
- InChIKey： VKONPUDBRVKQLM-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H12O2/c7-5-1-2-6(8)4-3-5/h5-8H,1-4H2
- SMILES： OC1CCC(O)CC1
- BRN： 2036658

Computed Properties

Exact Mass: 116.08400
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 110.036779
Heavy Atom Count: 8
Complexity: 54.9
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 40.5

Experimental Properties

LogP: 0.28220
PSA: 40.46000
Refractive Index: 1.4270 (estimate)
Water Partition Coefficient: It is highly soluble in water.
Boiling Point: 132°C/24mmHg(lit.)
Melting Point: 100.0 to 104.0 deg-C
Flash Point: Fahrenheit: 149 ° f
Celsius: 65 ° c
Color/Form: White powder
Sensitiveness: Sensitive to humidity
Density: 0.9958 (rough estimate)

1,4-Cyclohexanediol (Cis/Trans Mixture) Security Information

Symbol: GHS02
WGK Germany：3
Safety Term：4.1
Safety Instruction： S24/25
Packing Group：III
Packing Group：III
Hazard Level：4.1
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 1325
Hazard Statement： H228
Warning Statement： P210
Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
PackingGroup：III
Risk Phrases： 22-37/38
Signal Word：Danger
HazardClass：4.1

1,4-Cyclohexanediol (Cis/Trans Mixture) Customs Data

HS CODE：29061900
Customs Data：

China Customs Code:
29061900

1,4-Cyclohexanediol (Cis/Trans Mixture) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003333-25g	1,4-Cyclohexanediol	556-48-9	98%	25g	$6.00	2024-04-29
A2B Chem LLC	AB43167-25g	1,4-Cyclohexanediol	556-48-9	98%	25g	$6.00	2024-04-19
abcr	AB126190-25 g	1,4-Cyclohexanediol, cis + trans, 98%; .	556-48-9	98%	25g	€43.60	2023-05-10
Ambeed	A258079-25g	Cyclohexane-1,4-diol	556-48-9	98%	25g	$7.0	2024-07-18
Apollo Scientific	OR22315-25g	Cyclohexane-1,4-diol	556-48-9		25g	£40.00	2023-09-01
Chemenu	CM202398-1000g	Cyclohexane-1,4-diol	556-48-9	98%	1000g	$204	2021-08-04
Enamine	EN300-75448-0.05g	cyclohexane-1,4-diol	556-48-9	95%	0.05g	$19.0	2024-05-23
eNovation Chemicals LLC	D489566-100g	1,4-Cyclohexanediol (cis- andtrans- mixture)	556-48-9	97%	100g	$200	2022-09-04
TRC	C987060-5g	1,4-Cyclohexanediol (Cis/Trans Mixture)	556-48-9		5g	$ 69.00	2023-09-08
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B20446-25g	1,4-Cyclohexanediol, cis + trans, 98%	556-48-9	98%	25g	￥289.00	2023-02-25